2-(1-piperidinyl)ethyl 3-bromobenzoate hydrochloride

• IUPAC Name: 2-piperidin-1-ylethyl 3-bromobenzoate;hydrochloride
• InChI: InChI=1S/C14H18BrNO2.ClH/c15-13-6-4-5-12(11-13)14(17)18-10-9-16-7-2-1-3-8-16;/h4-6,11H,1-3,7-10H2;1H
• InChI Key: RQPJYXIZRZVYHC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCOC(=O)C2=CC(=CC=C2)Br.Cl
• Molecular Formula: C14H19BrClNO2
• Molecular Weight: 348.66 g/mol

Description

2-(1-piperidinyl)ethyl 3-bromobenzoate hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzoyl compounds and has been synthesized using various methods.

Scientific Research Applications

2-(1-piperidinyl)ethyl 3-bromobenzoate hydrochloride has been extensively studied for its potential therapeutic applications. It has been found to exhibit antinociceptive and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation. Additionally, it has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 2-(1-piperidinyl)ethyl 3-bromobenzoate hydrochloride is not fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, such as dopamine and acetylcholine. It has also been shown to inhibit the activity of certain enzymes involved in inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-(1-piperidinyl)ethyl 3-bromobenzoate hydrochloride can produce a range of biochemical and physiological effects. It has been found to reduce pain and inflammation in animal models, and to improve cognitive function in mice with Alzheimer's disease. Additionally, it has been shown to have a protective effect against oxidative stress, which is believed to contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1-piperidinyl)ethyl 3-bromobenzoate hydrochloride in lab experiments is its relatively low toxicity. It has been shown to be well-tolerated in animal models, with no significant adverse effects reported. Additionally, it is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-(1-piperidinyl)ethyl 3-bromobenzoate hydrochloride. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential targets for therapeutic intervention. Finally, there is a need for additional research on the safety and efficacy of this compound in human subjects, in order to determine its potential for clinical use.

Synthesis Methods

The synthesis of 2-(1-piperidinyl)ethyl 3-bromobenzoate hydrochloride has been reported in various studies. One of the most commonly used methods involves the reaction of 3-bromobenzoic acid with 2-(1-piperidinyl)ethanol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt of 2-(1-piperidinyl)ethyl 3-bromobenzoate.